Cas no 76236-26-5 (4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI))

• Product Name: 4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI)
• CAS No: 76236-26-5
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• CID: 573911
• PubChem ID: 156802
• Update Time: 2025-04-19

4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,9H-Furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-,(2R,3aS,5aR,10bS,10cR)- (9CI)
• 3β,6β,17-Trihydroxy-13,14,15,16-tetranorlabda-7,9(11)-diene-12,19-dioic acid 12,17:19,6-dilactone
• DTXSID80997580
• 8JTI620GSI
• 4H,9H-Furo(2',3',4':4,5)naphtho(2,1-c)pyran-4,9-dione,1,2,3,3a,5a,7,10b,10c-octahydro-2-hydroxy-3a,10b-dimethyl-, (2R,3aS,5aR,10bS,10cR)-
• 2-Hydroxy-3a,10b-dimethyl-1,2,3,3a,5a,7,10b,10c-octahydro-4H,9H-furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione
• Q27270644
• 76236-26-5
• UNII-8JTI620GSI
• Wentilactone B
• 4H,9H-FURO(2',3',4':4,5)NAPHTHO(2,1-C)PYRAN-4,9-DIONE, 1,2,3,3A,5A,7,10B,10C-OCTAHYDRO-2-HYDROXY-3A,10B-DIMETHYL-, (2R,3AS,5AR,10BS,10CR)-
• (1S,9R,12S,14R,16R)-14-hydroxy-1,12-dimethyl-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadeca-2,7-diene-4,11-dione

• Inchi： 1S/C16H18O5/c1-15-5-9(17)6-16(2)13(15)11(21-14(16)19)3-8-7-20-12(18)4-10(8)15/h3-4,9,11,13,17H,5-7H2,1-2H3/t9-,11-,13-,15-,16+/m1/s1
• InChI Key： NQUNKSRIHYKOIX-QFLIJWGCSA-N
• SMILES： O1C([C@@]2(C)C[C@@H](C[C@]3(C)C4=CC(=O)OCC4=C[C@@H]1[C@H]32)O)=O

Computed Properties

• Exact Mass: 290.115424
• Monoisotopic Mass: 290.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.38
• Boiling Point: 591.2°C at 760 mmHg
• Flash Point: 226°C
• Refractive Index: 1.607

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones